1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride

• IUPAC Name: 2-benzylsulfanyl-1-[4-(4-fluorophenyl)piperazin-1-yl]propan-1-one;hydrochloride
• InChI: InChI=1S/C20H23FN2OS.ClH/c1-16(25-15-17-5-3-2-4-6-17)20(24)23-13-11-22(12-14-23)19-9-7-18(21)8-10-19;/h2-10,16H,11-15H2,1H3;1H
• InChI Key: REMDKOQPIXHSEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=CC=C(C=C2)F)SCC3=CC=CC=C3.Cl
• Molecular Formula: C20H24ClFN2OS
• Molecular Weight: 394.9 g/mol

Description

1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been synthesized through a specific method and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is responsible for its antipsychotic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It also affects the levels of various cytokines and growth factors, which are important for brain function and plasticity. In addition, it has been found to have a positive effect on mitochondrial function and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride in lab experiments is its high potency and selectivity. It can be used at low concentrations, which reduces the risk of toxicity and side effects. However, one of the limitations is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research related to 1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride. One of the areas of interest is its potential use in the treatment of various neuropsychiatric disorders, including schizophrenia, depression, and anxiety. Another direction is to investigate its effects on neuroinflammation and neurodegeneration, which are important factors in the pathogenesis of many neurological disorders. Finally, there is a need to develop new and more efficient synthesis methods for this compound, which can facilitate its use in various research applications.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various scientific research studies. Its high potency and selectivity, coupled with its dual mechanism of action, make it a valuable tool for investigating the underlying mechanisms of neuropsychiatric disorders. Further research is needed to fully understand its effects and potential applications in the field of neuroscience.

Scientific Research Applications

1-[2-(benzylthio)propanoyl]-4-(4-fluorophenyl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antipsychotic, antidepressant, anxiolytic, and analgesic effects in various animal models. It has also been shown to have a positive effect on cognitive function and memory.